Cas no 1308644-52-1 (3-Iodo-1H-indole-5-carboxylic acid)

• Product Name: 3-Iodo-1H-indole-5-carboxylic acid
• CAS No: 1308644-52-1
• MF: C₉H₆INO₂
• MW: 287.053914546967
• CID: 2123168
• Update Time: 2023-08-03

3-Iodo-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-iodo-1H-Indole-5-carboxylic acid
• 1H-Indole-5-carboxylic acid, 3-iodo-
• NQRKORQSFPAVTN-UHFFFAOYSA-N
• Z2755724002
• 3-Iodo-1H-indole-5-carboxylic acid

• Inchi： 1S/C9H6INO2/c10-7-4-11-8-2-1-5(9(12)13)3-6(7)8/h1-4,11H,(H,12,13)
• InChI Key： NQRKORQSFPAVTN-UHFFFAOYSA-N
• SMILES： IC1=CNC2C=CC(C(=O)O)=CC=21

Computed Properties

• Exact Mass: 286.944
• Monoisotopic Mass: 286.944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.1

Experimental Properties

• Density: 2.1±0.1 g/cm3
• Boiling Point: 490.6±25.0 °C at 760 mmHg
• Flash Point: 250.5±23.2 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Iodo-1H-indole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)